Cas no 71405-00-0 (tert-butyl [1-(benzyloxy)-2-oxoazetidin-3-yl]carbamate)
71405-00-0 structure
Product Name:tert-butyl [1-(benzyloxy)-2-oxoazetidin-3-yl]carbamate
CAS No:71405-00-0
MF:C15H20N2O4
MW:292.330304145813
CID:976341
PubChem ID:433732
Update Time:2025-04-19
tert-butyl [1-(benzyloxy)-2-oxoazetidin-3-yl]carbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl [1-(benzyloxy)-2-oxoazetidin-3-yl]carbamate
- tert-butyl N-(2-oxo-1-phenylmethoxyazetidin-3-yl)carbamate
- (2S)-N-(benzyloxy)-2-azetidinone
- AC1L8W0N
- AG-G-79597
- CTK2H9737
- NSC337389
- SureCN7723389
- TERT-BUTYL N-(2-OXO-1-PHENYLMETHOXY-AZETIDIN-3-YL)CARBAMATE
- 71405-00-0
- SCHEMBL7723389
- NSC-337389
- DTXSID70330942
-
- Inchi: 1S/C15H20N2O4/c1-15(2,3)21-14(19)16-12-9-17(13(12)18)20-10-11-7-5-4-6-8-11/h4-8,12H,9-10H2,1-3H3,(H,16,19)
- InChI Key: VKAPZFAOKYAXOM-UHFFFAOYSA-N
- SMILES: O(CC1C=CC=CC=1)N1C(C(C1)NC(=O)OC(C)(C)C)=O
Computed Properties
- Exact Mass: 292.1424
- Monoisotopic Mass: 292.14230712g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 6
- Complexity: 386
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 67.9Ų
Experimental Properties
- PSA: 67.87
tert-butyl [1-(benzyloxy)-2-oxoazetidin-3-yl]carbamate Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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